Cas no 635712-50-4 (1H-Indazole-5-carboxaldehyde, 7-ethyl-)

• Product Name: 1H-Indazole-5-carboxaldehyde, 7-ethyl-
• CAS No: 635712-50-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 1653587
• PubChem ID: 21102211
• Update Time: 2025-04-21

1H-Indazole-5-carboxaldehyde, 7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carboxaldehyde, 7-ethyl-
• DB-208019
• 7-Ethyl-1H-indazole-5-carboxaldehyde
• 7-Ethyl-1H-indazole-5-carbaldehyde
• 635712-50-4
• SCHEMBL3595088
• UYMUWQCTLCQKPW-UHFFFAOYSA-N
• DTXSID801291187

• Inchi： 1S/C10H10N2O/c1-2-8-3-7(6-13)4-9-5-11-12-10(8)9/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： UYMUWQCTLCQKPW-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C=NNC2=C(C=1)CC

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles